Direct synthesis of ethanol via CO2 hydrogenation using supported gold catalysts†
Chemical Communications Pub Date: 2016-11-16 DOI: 10.1039/C6CC08161D
Abstract
An efficient titania supported Au nanocluster (NC) has been prepared for the direct synthesis of useful EtOH from CO2 and H2. The unique creation of an excellent synergistic effect between Au NCs and the underlying TiO2 support, especially the anatase crystal phase with abundant oxygen vacancies, can achieve the high performance for EtOH synthesis under moderate and practical conditions.
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Journal Name：Chemical Communications
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CAS no.: 137868-52-1
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